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Compound of Interest

Compound Name: Magnesium bromate

Cat. No.: B084205 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Magnesium Bromate
(Mg(BrO₃)₂)

This document provides a comprehensive overview of the physical and chemical properties of

magnesium bromate, Mg(BrO₃)₂, intended for researchers, scientists, and professionals in

drug development. It covers key characteristics, experimental protocols for its synthesis, and its

reactivity profile.

Physical Properties
Magnesium bromate is a crystalline solid that is soluble in and denser than water.[1][2][3][4][5]

The compound typically exists in its hexahydrate form, Mg(BrO₃)₂·6H₂O, which presents as

colorless or white crystals.[2] While it is soluble in water, it is insoluble in alcohol.[2][6]

Table 1: Quantitative Physical Properties of Magnesium Bromate
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Property Value Notes

Molecular Formula Mg(BrO₃)₂ Anhydrous form[1][5]

Mg(BrO₃)₂·6H₂O Hexahydrate form[2][6]

Molar Mass 280.11 g/mol [1][2][5][7]

Appearance
White crystals or crystalline

powder
[6]

Colorless or white crystals For the hexahydrate form[7]

Solubility Soluble in water [1][2][4][6]

Soluble in 1.5 parts water For the hexahydrate form[7]

Insoluble in alcohol [2][6]

Melting Point ~200°C

Temperature at which the

hexahydrate loses its water of

hydration, followed by

decomposition at higher

temperatures.[7][8]

Chemical Properties and Reactivity
Magnesium bromate is a strong oxidizing agent.[1][4] Its chemistry is primarily defined by the

oxidizing nature of the bromate ion (BrO₃⁻).[2]

Table 2: Chemical Identifiers and Reactivity Profile
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Identifier/Property Value/Description

IUPAC Name magnesium dibromate[1]

CAS Number 14519-17-6[1][2]

Reactivity Profile Strong oxidizing agent.[1][4]

Hazardous Reactions

- May cause ignition when in contact with

organic materials.[1][3][4][6] - Can explode upon

heat, percussion, or friction when combined with

finely divided aluminum.[1][3][4][6] - May

decompose explosively when heated or involved

in a fire.[1][3][6] - Can react explosively with

hydrocarbons (fuels).[1][6]

Decomposition

Decomposes at temperatures higher than

200°C.[7] When heated to decomposition, it may

emit toxic fumes.[9] Fire may produce irritating,

corrosive, and/or toxic gases.[4][6]

Experimental Protocols: Synthesis of Magnesium
Bromate
The synthesis of magnesium bromate is typically achieved through neutralization or double

displacement reactions.[2] A significant challenge in some methods is the instability of the

compound under acidic conditions.[2][6]

Neutralization Reaction with Bromic Acid
One common method involves the reaction of a magnesium-containing base, such as

magnesium carbonate (MgCO₃) or magnesium hydroxide (Mg(OH)₂), with bromic acid (HBrO₃).

[2]

Reaction with Magnesium Carbonate: MgCO₃ + 2HBrO₃ → Mg(BrO₃)₂ + H₂O + CO₂[2] This

reaction produces magnesium bromate, water, and carbon dioxide gas.[2]
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Reaction with Magnesium Hydroxide: Mg(OH)₂ + 2HBrO₃ → Mg(BrO₃)₂ + 2H₂O[2] This

pathway yields only magnesium bromate and water.[2]

Diagram 1: Synthesis via Neutralization

Reactants

Products

MgCO₃ or Mg(OH)₂

Mg(BrO₃)₂

 Reaction 

HBrO₃ (Bromic Acid)

H₂O and/or CO₂

 Byproducts 

Click to download full resolution via product page

Caption: Synthesis of Mg(BrO₃)₂ via neutralization reaction.

Double Displacement Reaction
To avoid the acidic conditions that can lead to decomposition, a double displacement reaction

is often preferred.[6] This involves using a soluble bromate salt.

Reaction with Sodium Bromate: Mg(OH)₂ + 2NaBrO₃ → Mg(BrO₃)₂ + 2NaOH[6] This method

is effective because the basicity of sodium bromate helps prevent the decomposition of the

product in solution.[6]

Reaction with Barium Bromate: Another preparation method involves adding a solution of

magnesium sulfate (MgSO₄) to a solution of barium bromate (Ba(BrO₃)₂). The insoluble
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barium sulfate (BaSO₄) precipitates, leaving magnesium bromate in the solution. The

solution is then evaporated to recrystallize the hexahydrate product, Mg(BrO₃)₂·6H₂O.[6]

Diagram 2: Synthesis via Double Displacement

Reactants

Process

Products & Intermediates

MgSO₄ (aq)

Mixing

Ba(BrO₃)₂ (aq)

BaSO₄ (s)
(Precipitate)

 forms 

Mg(BrO₃)₂ (aq)
(Filtrate)

 leaves 

Filtration Evaporation

Mg(BrO₃)₂·6H₂O (s)
(Crystals)

Click to download full resolution via product page

Caption: Synthesis of Mg(BrO₃)₂ via double displacement.

Safety and Hazards
Magnesium bromate is a hazardous substance that requires careful handling.

Health Hazards: Contact may cause irritation to the skin, eyes, and mucous membranes.[1]

[2][3][4][5] It may be toxic by ingestion, inhalation, and skin absorption.[1][2][4][5] Inhalation,

ingestion, or contact with the substance may lead to severe injury, burns, or even death.[6]

Fire Hazard: As a strong oxidizer, it poses a significant fire risk, especially when in contact

with organic materials or other combustibles like wood, paper, and oil.[1][3][4][6] It can
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accelerate burning when involved in a fire, and containers may explode when heated.[1][3][6]

For small fires, water should be used; dry chemicals or foams are not recommended.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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